![molecular formula C17H13NO3 B5784753 N-benzyl-4-oxo-4H-chromene-2-carboxamide](/img/structure/B5784753.png)
N-benzyl-4-oxo-4H-chromene-2-carboxamide
Overview
Description
N-benzyl-4-oxo-4H-chromene-2-carboxamide, also known as BOCC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. BOCC is a heterocyclic compound that contains a chromene ring system and a carboxamide group. This molecule has a unique structure that makes it an attractive target for the synthesis of novel compounds with potential therapeutic properties.
Scientific Research Applications
Structural Analysis and Polymorphism
- N-benzyl-4-oxo-4H-chromene-2-carboxamide derivatives exhibit interesting structural properties. For instance, 4-Oxo-N-phenyl-4H-chromene-2-carboxamide shows anti-rotamer conformation and the amide O atom can be either trans- or cis-related to the O atom of the pyran ring. This structural diversity includes polymorphism as seen in some derivatives, which crystallize in different space groups (Reis et al., 2013).
Antibacterial Applications
- Certain derivatives of N-benzyl-4-oxo-4H-chromene-2-carboxamide demonstrate significant antibacterial activity. A study synthesized novel derivatives and evaluated their effects against various Gram-negative and Gram-positive bacteria, with some compounds exhibiting notable antibacterial effects (Pouramiri et al., 2017).
Crystal Structure and Conformation
- The crystal structures of N-(4-halophenyl)-4-oxo-4H-chromene-3-carboxamides have been investigated. These molecules are essentially planar and exhibit specific conformations that are important for their chemical properties and potential applications (Gomes et al., 2015).
Complex Formation with Metals
- Novel complexes of copper(II), cobalt(II), and nickel(II) with N-benzyl-4-oxo-4H-chromene-2-carboxamide derivatives have been synthesized, showing potential applications in the field of coordination chemistry and materials science (Myannik et al., 2018).
Potential in Treating Neurodegenerative Diseases
- Some N-benzyl-4-oxo-4H-chromene-2-carboxamide derivatives have been explored for their potential in treating Alzheimer's disease. They exhibit properties such as cholinesterase inhibition, antioxidant activity, and β-secretase 1 inhibitory activities, making them promising candidates for therapeutic applications (Fernández-Bachiller et al., 2012).
Chemosensor Applications
- Coumarin benzothiazole derivatives of N-benzyl-4-oxo-4H-chromene-2-carboxamide have been developed as chemosensors for cyanide anions, demonstrating their utility in analytical chemistry for the detection of specific ions (Wang et al., 2015).
Ligand Development for GPR55
- Chromen-4-one derivatives, including those related to N-benzyl-4-oxo-4H-chromene-2-carboxamide, have been synthesized and evaluated as ligands for G protein-coupled receptor GPR55. These compounds vary in efficacy, ranging from (partial) agonists to antagonists, indicating potential pharmaceutical applications (Schoeder et al., 2019).
properties
IUPAC Name |
N-benzyl-4-oxochromene-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NO3/c19-14-10-16(21-15-9-5-4-8-13(14)15)17(20)18-11-12-6-2-1-3-7-12/h1-10H,11H2,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCWMZCPTIMTGRZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=O)C2=CC(=O)C3=CC=CC=C3O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-4-oxo-4H-chromene-2-carboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.